Cas no 2732245-18-8 (Methyl 7-bromo-5-nitro-1-benzofuran-2-carboxylate)

• Product Name: Methyl 7-bromo-5-nitro-1-benzofuran-2-carboxylate
• CAS No: 2732245-18-8
• MF: C₁₀H₆BrNO₅
• MW: 300.062342166901
• CID: 5768701
• PubChem ID: 141472072
• Update Time: 2023-11-15

Methyl 7-bromo-5-nitro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromo-5-nitro-1-benzofuran-2-carboxylate
• 2732245-18-8
• EN300-37148745
• Methyl 7-bromo-5-nitro-1-benzofuran-2-carboxylate

• Inchi： 1S/C10H6BrNO5/c1-16-10(13)8-3-5-2-6(12(14)15)4-7(11)9(5)17-8/h2-4H,1H3
• InChI Key： QPDNIKHKBYSSGL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(=O)OC)OC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.94293g/mol
• Monoisotopic Mass: 298.94293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.3Ų